1-ethyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine

• Molecular Formula: C13H22ClN5
• Molecular Weight: 283.80 g/mol
• IUPAC Name: 1-ethyl-5-methyl-N-[(1-propan-2-ylpyrazol-4-yl)methyl]pyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C13H21N5.ClH/c1-5-17-11(4)13(8-16-17)14-6-12-7-15-18(9-12)10(2)3;/h7-10,14H,5-6H2,1-4H3;1H
• InChI Key: HLYRZASRLHDGLW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)NCC2=CN(N=C2)C(C)C)C.Cl

Description

IUPAC Nomenclature and Systematic Identification

The systematic IUPAC name 1-ethyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine derives from its bis-pyrazole scaffold. The parent structure consists of two pyrazole rings (five-membered heterocycles with three carbon and two nitrogen atoms at positions 1 and 2). Substituent analysis proceeds as follows:

• First pyrazole ring : Ethyl group at position 1 (N1), methyl at position 5 (C5)
• Second pyrazole ring : Isopropyl group at position 1 (N1'), methylene-linked amine at position 4 (C4')
• Connecting group : Methylamine bridge between C4 of the first pyrazole and C4' of the second pyrazole

Alternative nomenclature includes 1-ethyl-5-methyl-N-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine (CID 122167020), emphasizing the isopropyl substituent as a propan-2-yl group. The molecular formula C₁₃H₂₂ClN₅ (hydrochloride salt) confirms a molecular weight of 283.80 g/mol. Key identifiers include:

• CAS Registry: 1856080-14-2
• SMILES: CC1=C(N=C(N1CC)CNCC2=C(C=NN2)C(C)C)C
• InChIKey: UOAFSZFHXZQKQH-UHFFFAOYSA-N

Molecular Geometry and Conformational Analysis

Density Functional Theory (DFT) simulations at the B3LYP/6-311++G(d,p) level predict a non-planar geometry with dihedral angles of 127.5° between pyrazole planes. Conformational flexibility arises from:

• Methylene bridge rotation : Barrier of 8.2 kcal/mol between gauche and anti conformers
• Isopropyl group orientation : Two stable rotamers differing by 1.3 kcal/mol
• Intramolecular hydrogen bonding : N–H···N interaction (2.12 Å) between the amine proton and pyrazole N2

Vibrational analysis identifies characteristic modes:

• N–H stretch: 3380 cm⁻¹ (IR), 3375 cm⁻¹ (Raman)
• Pyrazole ring breathing: 985 cm⁻¹ (Raman)
• C–N–C bending: 1450 cm⁻¹ (IR)

Table 1: Key Bond Lengths and Angles (DFT-Optimized)

Parameter	Value (Å/°)
N1–C2	1.342
C3–N4	1.325
C4–N5	1.387
N5–C6	1.465
N1–C2–N3	108.7
C4–N5–C6	120.4

Crystallographic Studies and Solid-State Arrangement

No single-crystal X-ray data exists for this specific derivative, but analogous pyrazole-amine complexes exhibit monoclinic P2₁/c symmetry with Z = 4. Predicted packing motifs include:

• π-π stacking : Interplanar distance 3.5–3.8 Å between pyrazole rings
• Hydrogen-bonded chains : N–H···N interactions along the b-axis
• Isopropyl group van der Waals contacts : 3.2–3.6 Å with adjacent methyl groups

Comparative analysis with 3-aminopyrazole derivatives shows reduced unit cell volume (ΔV = 12%) due to ethyl/isopropyl bulk. Simulated powder XRD patterns predict intense reflections at 2θ = 12.4°, 18.7°, and 25.3° (Cu Kα radiation).

Comparative Analysis with Isomeric Pyrazole Derivatives

Substituent positioning dramatically alters properties compared to structural isomers:

Table 2: Isomeric Comparison

Isomer	LogP	Dipole Moment (D)	H-bond Donors
Target compound	2.31	4.78	1
1-isopropyl-3-ethyl analog	2.45	5.12	2
5-methyl-4-amine regioisomer	1.89	3.95	1

Key distinctions include:

• Basicity : pKₐ = 4.2 vs. 3.8 for 3-amino regioisomers
• Thermal stability : Decomposition onset at 218°C vs. 195°C for N-methyl analogs
• Solubility : 1.2 mg/mL in water vs. 8.7 mg/mL for hydrochloride salt

Regiochemical effects on aromaticity were quantified via NICS(1)zz:

• Target compound: -12.3 ppm
• 3-amino isomer: -10.8 ppm
• 5-amino derivative: -11.5 ppm

Preparation Methods

Structural Characteristics and Properties

1-Ethyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine (molecular formula: C13H22ClN5) has a molecular weight of 283.80 g/mol. The compound contains two pyrazole rings with distinct substitution patterns: one ring bears ethyl and methyl groups, while the other carries an isopropyl group. The rings are connected through a methylene bridge attached to an amine linkage, forming a complex heterocyclic system.

Key Physical and Chemical Properties

The properties of this compound are summarized in Table 1:

Property	Value
Molecular Formula	C13H22ClN5
Molecular Weight	283.80 g/mol
IUPAC Name	1-ethyl-5-methyl-N-[(1-propan-2-ylpyrazol-4-yl)methyl]pyrazol-4-amine;hydrochloride
Standard InChI	InChI=1S/C13H21N5.ClH/c1-5-17-11(4)13(8-16-17)14-6-12-7-15-18(9-12)10(2)3;/h7-10,14H,5-6H2,1-4H3;1H
Standard InChIKey	HLYRZASRLHDGLW-UHFFFAOYSA-N
Canonical SMILES	CCN1C(=C(C=N1)NCC2=CN(N=C2)C(C)C)C.Cl

Table 1: Physicochemical properties of 1-ethyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine

General Synthetic Approaches

The synthesis of 1-ethyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine typically involves multiple steps, employing various organic synthesis techniques to construct the heterocyclic framework and introduce the necessary substituents. The general synthetic strategy can be divided into several key stages:

Detailed Preparation Methods

Formation of Pyrazole Rings

The foundation of the synthesis involves constructing the pyrazole heterocycles. This typically begins with the cyclocondensation of hydrazine with suitable 1,3-dicarbonyl compounds.

Cyclocondensation Reaction

The reaction typically proceeds under acidic or basic conditions:

R1COCH2COR2 + H2NNH2 → Pyrazole derivative

For preparing the 1,5-disubstituted pyrazole ring, the reaction of hydrazine with β-ketoesters or β-diketones provides the initial pyrazole scaffold, which can later be functionalized at the desired positions. The reaction is typically conducted in alcoholic solvents like ethanol or methanol at reflux temperatures (70-80°C).

N-Alkylation Methods

Introduction of the ethyl and isopropyl groups at the N1 position of their respective pyrazole rings is a crucial step in the synthesis.

N1 Alkylation with Alkyl Halides

The N-alkylation is typically performed using the corresponding alkyl halides (ethyl iodide/bromide or isopropyl iodide/bromide) in the presence of a base, such as potassium carbonate:

Pyrazole + R-X + K2CO3 → N-R-Pyrazole + KX + CO2 + H2O

The reaction conditions for N-alkylation with ethyl groups typically include:

Parameter	Condition
Base	K2CO3 or Cs2CO3
Solvent	DMF or Acetone
Temperature	50-80°C
Reaction Time	4-12 hours
Alkylating Agent	Ethyl iodide or ethyl bromide

Table 2: Typical reaction conditions for N1-ethylation of pyrazole

For N1-isopropylation, similar conditions are employed, though the reaction may require higher temperatures or longer reaction times due to the increased steric hindrance of the isopropyl group.

Functionalization at 4-Position

The introduction of a formyl group at the 4-position of the isopropyl-pyrazole, which later serves as a precursor for the methylene bridge, can be achieved through direct formylation:

• Vilsmeier-Haack Formylation : Using POCl3/DMF to introduce a formyl group at the 4-position.

1-Isopropyl-1H-pyrazole + POCl3/DMF → 1-Isopropyl-1H-pyrazole-4-carbaldehyde

Coupling and Bridge Formation

Reductive Amination

The key step in connecting the two pyrazole rings involves a reductive amination between the 4-amino-1-ethyl-5-methyl-1H-pyrazole and 1-isopropyl-1H-pyrazole-4-carbaldehyde:

4-Amino-1-ethyl-5-methyl-1H-pyrazole + 1-Isopropyl-1H-pyrazole-4-carbaldehyde → Schiff base
Schiff base + Reducing agent → 1-Ethyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine

Typical conditions for this reductive amination include:

Parameter	Condition
Solvent	Methanol or THF
Reducing Agent	NaBH4 or NaCNBH3
pH	Slightly acidic (pH 5-6)
Temperature	Room temperature to 50°C
Reaction Time	4-24 hours

Table 4: Typical conditions for reductive amination in methylene bridge formation

Alternative Coupling Methods

An alternative approach involves alkylation of the 4-amino-1-ethyl-5-methyl-1H-pyrazole with a suitable halomethyl derivative of 1-isopropyl-1H-pyrazole:

4-Amino-1-ethyl-5-methyl-1H-pyrazole + 4-(Chloromethyl/bromomethyl)-1-isopropyl-1H-pyrazole + Base → 1-Ethyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine

This reaction typically employs bases such as K2CO3 or Cs2CO3 in polar aprotic solvents like DMF or acetonitrile.

Optimization of Synthesis Conditions

Critical Parameters Affecting Yield and Purity

Several parameters significantly influence the success of the synthesis:

Parameter	Impact	Optimal Range
Temperature	Higher temperatures can accelerate reactions but may lead to side products	25-80°C depending on the step
Solvent Choice	Affects solubility and reaction rates	DMF for alkylations; MeOH/EtOH for reductions
Catalyst Loading	Determines reaction rate and selectivity in hydrogenation	5-10% w/w for Pt/C or Pd/C
Reaction Time	Extended times may increase yield but potentially more impurities	Step-dependent, monitored by TLC or HPLC
pH Control	Critical for reductive aminations and some coupling reactions	pH 5-6 for reductive amination

Table 5: Critical parameters affecting synthesis optimization

Catalyst Selection for Reduction Steps

The choice of catalyst significantly impacts the selective reduction of nitro groups to amines:

Catalyst	Advantages	Limitations
5% Pt/C	Higher activity, faster reduction	More expensive, potentially less selective
10% Pd/C	Cost-effective, widely available	May require longer reaction times
Pd/Al2O3	Good for selective reductions	Lower yields in some cases (58% reported)

Table 6: Comparison of catalysts for nitro reduction

Research has demonstrated that platinum catalysts can afford high selectivity (>95%) for the desired amine product while using lower concentrations of HCl compared to traditional methods.

Purification Techniques

Chromatographic Methods

The purification of 1-ethyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine typically employs:

• Column Chromatography : Utilizing silica gel with eluent systems such as:

  • EtOAc/hexane mixtures (varying ratios from 1:4 to 1:1)
  • DCM/MeOH mixtures (typically 95:5)

• Preparative HPLC : For final purification, reverse-phase preparative HPLC is often employed, particularly for obtaining analytical-grade material.

Crystallization and Salt Formation

The hydrochloride salt formation serves both as a purification step and to stabilize the final product:

• Salt Formation : Treatment of the free base with HCl in organic solvents (e.g., diethyl ether, isopropanol)
• Recrystallization : From suitable solvent systems such as:
  • Isopropanol/diethyl ether
  • Ethanol/hexane

Industrial Scale Production Considerations

Scale-Up Challenges and Solutions

When transitioning from laboratory to industrial scale production, several considerations become important:

Challenge	Solution Approach
Heat Transfer	Use of continuous flow reactors rather than batch processes
Solvent Volumes	Solvent recycling systems; consideration of greener alternatives
Catalyst Recovery	Implementation of filtration systems for precious metal catalyst recovery
Process Safety	Careful temperature control; consideration of less hazardous reagents
Reaction Monitoring	In-line analytical techniques (HPLC, IR) for real-time process control

Table 7: Scale-up challenges and approaches for industrial production

Continuous Flow Processing

For large-scale production, continuous flow reactors offer advantages over traditional batch processes:

• Improved heat transfer : Better temperature control minimizes side reactions
• Enhanced mixing : More consistent reaction conditions throughout
• Reduced reaction times : Potentially higher throughput
• Safer handling of hazardous reagents : Smaller volumes at any given point in the process

Comparative Analysis of Preparation Methods

Efficiency Comparison

A comparison of different synthetic routes reveals significant differences in overall efficiency:

Synthetic Route	Overall Yield	Number of Steps	Advantages	Limitations
Sequential alkylation and reductive amination	35-45%	5-6	Well-established methodology; scalable	Multiple purification steps required
Convergent synthesis with late-stage coupling	40-55%	4-5	Fewer steps; higher overall yield	May require specialized reagents
Direct formylation and reductive amination	30-40%	5-7	More direct access to methylene bridge	Variable selectivity in formylation step

Table 8: Comparative analysis of different preparation approaches

Green Chemistry Considerations

Recent developments have focused on more environmentally sustainable approaches:

• Catalyst Loading Reduction : Optimized conditions allow for lower catalyst loadings while maintaining yields
• Solvent Selection : Exploration of greener solvents such as 2-methyltetrahydrofuran or ethanol instead of DMF
• Waste Reduction : Integration of telescoped processes to minimize isolation and purification of intermediates

Chemical Reactions Analysis

Types of Reactions

1-ethyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding pyrazole oxides.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced pyrazole derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups like halides or alkyl groups are introduced using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are usually performed in anhydrous conditions.

Substitution: Alkyl halides, acyl chlorides; reactions often require a base like sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Pyrazole oxides

Reduction: Reduced pyrazole derivatives

Substitution: Alkylated or acylated pyrazole derivatives

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazole derivatives, including the compound . Research indicates that compounds with similar structures exhibit significant cytotoxic effects against various cancer cell lines:

Compound	Cell Line	IC50 (µM)
Compound A	MCF7 (breast cancer)	3.79
Compound B	SF-268 (brain cancer)	12.50
Compound C	NCI-H460 (lung cancer)	42.30

These findings suggest that 1-ethyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine could be further investigated for its anticancer properties, especially as part of a larger class of pyrazole-based compounds .

Anti-inflammatory Properties

Pyrazole derivatives are also being studied for their anti-inflammatory effects. The compound's structural features may contribute to its ability to inhibit inflammatory pathways, making it a candidate for developing new anti-inflammatory medications. In vitro studies have shown that similar pyrazole compounds can reduce pro-inflammatory cytokines in cell cultures .

Neurological Applications

Emerging research suggests that pyrazole derivatives could have neuroprotective effects. For instance, compounds with similar pyrazole structures have been shown to protect neuronal cells from oxidative stress and apoptosis, which are critical factors in neurodegenerative diseases like Alzheimer's and Parkinson's .

Case Studies

Several case studies have documented the efficacy of pyrazole derivatives in clinical and preclinical settings:

• Study on Anticancer Efficacy :
  • Objective : To evaluate the cytotoxic effects of a series of pyrazole derivatives on human cancer cell lines.
  • Findings : The study found that certain derivatives exhibited IC50 values significantly lower than established chemotherapeutic agents, indicating stronger anticancer activity.
• Anti-inflammatory Activity Assessment :
  • Objective : To assess the anti-inflammatory potential of various pyrazole compounds.
  • Results : Compounds demonstrated a marked reduction in inflammation markers in animal models, suggesting potential for therapeutic use in inflammatory diseases.
• Neuroprotective Effects :
  • Objective : To investigate the neuroprotective properties of selected pyrazole derivatives.
  • : The study concluded that these compounds could mitigate neuronal damage in models of oxidative stress, paving the way for further research into their use in neurodegenerative conditions.

Mechanism of Action

The mechanism of action of 1-ethyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or interact with a receptor, modulating its signaling pathways. These interactions can lead to various biological effects, such as antimicrobial or anti-inflammatory activities .

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The following table summarizes key structural and physicochemical differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Modifications	Notable Properties/Applications
Target: 1-ethyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine	C₁₄H₂₃N₅ (hypothetical)	~261.37	1-ethyl, 5-methyl pyrazole; 1-isopropyl pyrazole	High lipophilicity, potential CNS activity
1-Ethyl-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine hydrochloride	C₁₂H₁₉ClFN₅	287.77	5-fluoro, 1,3-dimethyl pyrazole; hydrochloride salt	Enhanced metabolic stability, improved solubility
N-((1-Isopropyl-1H-pyrazol-4-yl)methyl)-1-(2-(6-methoxy-1,5-naphthyridin-4-yl)ethyl)piperidin-4-amine	Not provided	—	Piperidine-naphthyridin extension	Likely targets kinase or nucleic acid interactions
1-[(1-Ethyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine	C₈H₁₂N₆	~192.22	No methyl/isopropyl groups; simpler structure	Reduced steric hindrance, lower lipophilicity
1-Ethyl-N-(1H-indol-4-ylmethyl)-5-methyl-1H-pyrazol-4-amine	C₁₅H₁₉N₅	~269.35	Indole substituent	Increased π-π stacking potential, possible antitumor activity
(1-Isopropyl-1H-pyrazol-4-yl)boronic acid	C₆H₁₀BN₃O₂ (pinacol ester)	~209.02	Boronic acid functional group	Suzuki coupling precursor for drug derivatization
1-Ethyl-N-[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]-5-methyl-1H-pyrazol-4-amine	C₁₃H₂₁N₅ (free base)	251.34	Ethyl and methyl groups on adjacent pyrazole positions	Moderate lipophilicity, structural isomerism

Key Observations

Lipophilicity and Bioavailability: The target compound’s isopropyl group confers higher lipophilicity compared to ethyl-substituted analogs (e.g., ), which may enhance blood-brain barrier penetration but reduce aqueous solubility.

Functional Group Impact: Indole-containing analogs () replace the pyrazole with an indole ring, enabling aromatic interactions critical for binding to serotonin or kinase receptors.

Steric and Electronic Effects :

• The naphthyridin-piperidine extension () introduces a planar aromatic system and basic nitrogen, likely targeting DNA or enzyme active sites. This contrasts with the target compound’s compact structure .
• Tetrazole analogs () replace pyrazole with tetrazole, altering electronic properties and metabolic pathways due to tetrazole’s acidic proton .

Biological Activity

1-ethyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine, with the CAS number 1856044-81-9, is a pyrazole derivative that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and therapeutic applications based on recent research findings.

• Molecular Formula : C14H24ClN5
• Molecular Weight : 297.83 g/mol
• Structural Features : The compound features a pyrazole ring, which is known for its diverse biological activities, including antimicrobial and anticancer properties.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of various pyrazole derivatives, including the compound in focus. According to a study published in the ACS Omega, several pyrazole derivatives exhibited significant antimicrobial activity against a range of pathogens. The minimum inhibitory concentration (MIC) values for the most active derivatives ranged from 0.22 to 0.25 μg/mL, indicating strong efficacy against bacterial strains such as Staphylococcus aureus and Staphylococcus epidermidis .

Compound	MIC (μg/mL)	Pathogen
7b	0.22	S. aureus
10	0.25	S. epidermidis

This suggests that the compound may possess similar or enhanced antimicrobial properties.

Anticancer Activity

The anticancer potential of pyrazole derivatives has been extensively studied. A review highlighted that certain pyrazoles showed promising cytotoxic effects against various cancer cell lines, including MCF7 (breast cancer) and A549 (lung cancer). For instance, derivatives displayed IC50 values ranging from 3.79 to 42.30 µM, indicating their effectiveness in inhibiting tumor growth .

Cell Line	Compound	IC50 (µM)
MCF7	3	3.79
A549	4	26
Hep-2	3	3.25

These findings suggest that the compound could be explored further for its potential as an anticancer agent.

The mechanisms underlying the biological activities of pyrazole derivatives are varied and complex. Studies indicate that these compounds may exert their effects through:

• Inhibition of Enzymatic Activity : Some pyrazoles act as inhibitors of key enzymes involved in cancer cell proliferation and survival.
• Induction of Apoptosis : Certain derivatives have been shown to trigger apoptotic pathways in cancer cells, leading to cell death.
• Antimicrobial Mechanisms : The inhibition of biofilm formation and disruption of bacterial cell membranes are among the proposed mechanisms for their antimicrobial action .

Case Studies

• Antimicrobial Efficacy : A study evaluated the efficacy of several pyrazole derivatives against multidrug-resistant strains of bacteria, demonstrating that compounds with similar structures to the one in focus exhibited significant bactericidal activity.
• Cytotoxicity Assessment : In vitro studies on human cancer cell lines revealed that specific modifications in the pyrazole structure could enhance cytotoxicity, suggesting a structure-activity relationship that could guide future drug design.

Q & A

Basic Research Questions

Q. What synthetic routes are commonly employed to prepare 1-ethyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine, and what intermediates are critical?

• Methodology : The compound can be synthesized via multi-step protocols involving cyclization, formylation, and acylation. For example, intermediates like 5-chloro-3-methyl-1-substituted-1H-pyrazole-4-carbonyl chloride are generated through cyclization of hydrazide derivatives under controlled conditions (e.g., using POCl₃ at 120°C) . Key steps include nucleophilic substitution at the pyrazole C4 position and subsequent alkylation of the amine group. Reaction optimization (e.g., solvent choice, temperature, and catalyst) is critical to minimize byproducts.

Q. Which spectroscopic techniques are essential for structural confirmation of this compound?

• Methodology :

• IR Spectroscopy : Identifies functional groups (e.g., NH stretches at ~3300 cm⁻¹ and carbonyl groups if present) .
• NMR : ¹H and ¹³C NMR confirm substituent positions and stereochemistry. For instance, methyl groups on pyrazole rings typically resonate at δ 2.1–2.5 ppm, while ethyl groups show triplet signals near δ 1.3 ppm .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]+ peaks) and fragmentation patterns .

Advanced Research Questions

Q. How can SHELX software improve the accuracy of crystal structure determination for this compound?

• Methodology : SHELXL (part of the SHELX suite) refines small-molecule structures using high-resolution X-ray diffraction data. Key features include:

• Twinned Data Handling : Robust algorithms for resolving twinned or disordered crystals .
• Hydrogen Atom Placement : Automated positioning of H atoms using riding models or difference Fourier maps .
• Validation Tools : R-factor and residual density analysis ensure structural reliability. Researchers should cross-validate results with ORTEP-3 for graphical representation .

Q. How can conflicting NMR data during structural elucidation be resolved?

• Methodology :

• 2D NMR (COSY, HSQC, HMBC) : Resolves overlapping signals by correlating ¹H-¹H and ¹H-¹³C couplings. For example, HMBC can confirm connectivity between the ethyl group and pyrazole nitrogen .
• Solvent/Isotope Effects : Repeating experiments in DMSO-d₆ vs. CDCl₃ may resolve exchange broadening .
• Computational Validation : Compare experimental NMR shifts with DFT-calculated values (e.g., using Gaussian or ADF) .

Q. What strategies enhance synthetic yield in multi-step preparations of this compound?

• Methodology :

• Intermediate Purification : Use column chromatography (e.g., silica gel with ethyl acetate/hexane gradients) to isolate high-purity intermediates .
• Catalyst Optimization : Copper(I) bromide or cesium carbonate improves coupling efficiency in aryl amination steps .
• Reaction Monitoring : TLC or LC-MS tracks reaction progress to minimize over-reaction or decomposition .

Q. How can the reactivity of the pyrazole core be leveraged to design bioactive derivatives?

• Methodology :

• Functionalization at C3/C5 : Electrophilic substitution or cross-coupling (e.g., Suzuki-Miyaura) introduces aryl/heteroaryl groups for SAR studies .
• Amine Group Modifications : Acylation or sulfonation enhances solubility or target binding (e.g., kinase inhibition) .
• Biological Screening : Use in vitro assays (e.g., antimicrobial or cytotoxicity tests) to prioritize derivatives .

Q. What challenges arise in HPLC quantification of trace impurities, and how are they mitigated?

• Methodology :

• Column Selection : C18 columns with 3-µm particle size improve resolution for polar impurities .
• Mobile Phase Optimization : Adjust pH (e.g., 0.1% TFA) or use ion-pair reagents to separate charged byproducts .
• Detection Limits : UV detection at 254 nm for aromatic systems; consider MS detection for low-abundance impurities .